1-(Diethylamino)-3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propan-2-ol

• IUPAC Name: 1-(diethylamino)-3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propan-2-ol
• InChI: InChI=1S/C14H21N3O3S/c1-3-17(4-2)10-11(18)9-15-14-12-7-5-6-8-13(12)21(19,20)16-14/h5-8,11,18H,3-4,9-10H2,1-2H3,(H,15,16)
• InChI Key: RQPGPOAYRPGMJG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CN=C1C2=CC=CC=C2S(=O)(=O)N1)O
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol
• CAS No.: 296791-03-2

Description

1-(Diethylamino)-3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propan-2-ol is a useful research compound. Its molecular formula is C14H21N3O3S and its molecular weight is 311.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and antimicrobial activity of novel derivatives

A study outlined the synthesis of novel 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives, including compounds structurally similar to 1-(Diethylamino)-3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propan-2-ol. These compounds were tested for their in vitro antibacterial activities against Escherichia coli and Staphylococcus aureus, as well as antifungal activity against Candida albicans and Aspergillus niger. The antibacterial activities were expressed as minimum inhibitory concentration (MIC) in μg/mL (Padalkar et al., 2016).

Photophysical Characteristics for Medical Imaging

Research into the photophysical properties of compounds structurally similar to this compound demonstrated that these compounds exhibit exciting state intra-molecular proton transfer pathways, characterized by single absorption and dual emission characteristics. This property is significant in the context of medical imaging and diagnostics, where fluorescent markers are used for visualization and tracking purposes (Padalkar et al., 2011).

Applications in Agriculture

Plant Growth Retardant Potential

A study investigated trialkylamines structurally similar to this compound for their potential as plant growth retardants. These compounds were found to significantly inhibit seedling growth and adventitious root formation, indicating their potential use in agriculture to manage plant growth (Sharma et al., 2008).

Corrosion Inhibition

Inhibition of Carbon Steel Corrosion

Compounds similar to this compound were synthesized and their performance as corrosion inhibitors for carbon steel was investigated. These compounds acted as anodic inhibitors, forming a protective layer on the metal surface and significantly retarding anodic dissolution of iron. This indicates potential applications in industrial settings where corrosion resistance is crucial (Gao et al., 2007).